Cas no 128396-16-7 (4H-1-Benzopyran-4-one,7-[(2-O-D-apio-b-D-furanosyl-b-D-glucopyranosyl)oxy]-5-hydroxy-2-methyl-(9CI))

4H-1-Benzopyran-4-one,7-[(2-O-D-apio-b-D-furanosyl-b-D-glucopyranosyl)oxy]-5-hydroxy-2-methyl-(9CI) Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,7-[(2-O-D-apio-b-D-furanosyl-b-D-glucopyranosyl)oxy]-5-hydroxy-2-methyl-(9CI)
• 4H-1-Benzopyran-4-one,7-[(2-O-D-apio-b-D-furanosyl-b-D-glucopyranosyl)oxy]-5-hydroxy-2-methyl-...
• 7-[3-[3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5-hydroxy-2-methylchromen-4-one
• schumanniofioside B
• 2-Methyl-5,7-dihydroxychromone 7-O-beta-glucopyranosyl(1-2)apiofuranoside
• 4H-1-Benzopyran-4-one, 7-((2-O-D-apio-beta-D-furanosyl-beta-D-glucopyranosyl)oxy)-5-hydroxy-2-methyl-
• 5-hydroxy-2-methyl-4-oxo-4H-chromen-7-yl 2-O-[3,4-dihydroxy-4-(hydroxymethyl)tetrahydrofuran-2-yl]hexopyranoside
• 128396-16-7
• DTXSID30926123
• 5-Hydroxy-2-methyl-4-oxo-4H-1-benzopyran-7-yl 2-O-[3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]hexopyranoside
• +Expand

• InChIKey： OGFNUFDEKOXFRJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H26O13/c1-8-2-10(24)14-11(25)3-9(4-12(14)31-8)32-19-17(16(27)15(26)13(5-22)33-19)34-20-18(28)21(29,6-23)7-30-20/h2-4,13,15-20,22-23,25-29H,5-7H2,1H3
• SMILES： OCC1OC(OC2=CC(O)=C3C(C=C(OC3=C2)C)=O)C(OC2OCC(O)(CO)C2O)C(O)C1O

Computed Properties

• Exact Mass: 486.13728
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Rotatable Bond Count: 6
• Monoisotopic Mass: 486.13734088g/mol
• Heavy Atom Count: 34
• Complexity: 776
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.3
• Tautomer Count: 14
• Surface Charge: 0
• Topological Polar Surface Area: 205Ų

Experimental Properties

• PSA: 204.83

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Schumanniophyton magnificum